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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249

For researchers and drug development professionals seeking potent and selective activation of
the prostaglandin E2 receptor 4 (EP4), a variety of small molecule agonists beyond CAY10580
are available. This guide provides a comparative analysis of key alternatives, summarizing their
performance based on experimental data and outlining the methodologies for their evaluation.

Performance Comparison of EP4 Agonists

The selection of an appropriate EP4 agonist often depends on the desired potency, selectivity,
and intended application (in vitro vs. in vivo). The following table summarizes the quantitative
data for CAY10580 and its alternatives.
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EP4 Receptor Sighaling Pathways

Activation of the EP4 receptor, a G-protein coupled receptor (GPCR), initiates multiple

downstream signaling cascades. The primary pathway involves the coupling to Gs protein,

leading to the activation of adenylyl cyclase (AC), which in turn elevates intracellular cyclic

adenosine monophosphate (CAMP) levels. Subsequently, CAMP activates Protein Kinase A

(PKA) and Exchange Protein Directly Activated by cAMP (Epac). PKA can then phosphorylate

and activate the cAMP response element-binding protein (CREB), a transcription factor that

modulates the expression of various genes.
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Furthermore, the EP4 receptor can also couple to Gi protein, which can inhibit adenylyl cyclase
activity. This Gi-mediated signaling can also activate the Phosphoinositide 3-kinase (PI3K)-Akt
and Extracellular signal-regulated kinase (ERK) pathways.[5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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